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Compound of Interest

Compound Name: Copper chromium

Cat. No.: B8583780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material science of copper-
chromium (Cu-Cr) alloys, with a focus on their synthesis, properties, and the intricate
relationship between processing, microstructure, and performance. This document is intended
for researchers, scientists, and professionals in materials science and related fields. While the
primary focus is on materials science, the biocompatibility of copper alloys may be of interest to
professionals in drug development for specific applications such as antimicrobial surfaces or
medical devices.

Introduction to Copper-Chromium Alloys

Copper-chromium alloys are a class of high-performance materials renowned for their excellent
combination of high electrical and thermal conductivity, significant mechanical strength, and
good corrosion resistance.[1][2] These alloys typically contain a small percentage of chromium
(0.6 to 1.2 wt.%), which is the key to their remarkable properties.[2] The primary strengthening
mechanism in Cu-Cr alloys is precipitation hardening, a heat treatment process that results in
the formation of fine chromium precipitates within the copper matrix.[2] This unique
combination of properties makes Cu-Cr alloys indispensable in a wide range of demanding
applications, including resistance welding electrodes, electrical switchgear components, and
heat exchangers.[2]

Physical and Mechanical Properties
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The properties of copper-chromium alloys can be tailored through careful control of their
composition and processing. The following tables summarize the key physical and mechanical
properties of a representative Cu-Cr alloy, UNS C18200.

Table 1: Physical Properties of UNS C18200 Copper-Chromium Alloy

Property Value
Density 8.94 g/cm?3
Melting Point 1075 °C
Thermal Conductivity 320 W/im-K

80% IACS (International Annealed Copper

Electrical Conductivity Standard)
andar

Coefficient of Thermal Expansion 17.7 x 107% /°C (20-300°C)

Table 2: Mechanical Properties of UNS C18200 Copper-Chromium Alloy (Heat Treated)

Property Value

Tensile Strength 410 - 550 MPa
Yield Strength (0.2% Offset) 310 - 485 MPa
Elongation at Break 15 - 25%
Hardness (Rockwell B) 75 -85
Modulus of Elasticity 117 GPa

Strengthening Mechanisms and Experimental
Protocols

The superior mechanical properties of Cu-Cr alloys are primarily achieved through precipitation
hardening (also known as age hardening). This process involves a sequence of heat
treatments designed to create a fine dispersion of chromium precipitates within the copper
matrix, which impede the movement of dislocations and thus strengthen the material.
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Experimental Protocol: Precipitation Hardening of Cu-Cr
Alloy

This protocol outlines the typical steps for precipitation hardening of a Cu-Cr alloy.
e Solution Treatment (Solution Annealing):
o Heat the alloy to a temperature between 950°C and 1000°C.[3]

o Hold at this temperature for a sufficient time (typically 1 hour) to dissolve the chromium
into the copper matrix, forming a single-phase solid solution.[3]

o The exact temperature and time will depend on the specific alloy composition and section
thickness.

e Quenching:
o Rapidly cool the alloy from the solution treatment temperature to room temperature.[2]
o Water quenching is a common method.[3]
o This rapid cooling traps the chromium in a supersaturated solid solution.[2]
e Aging (Precipitation Heat Treatment):
o Reheat the quenched alloy to a temperature between 400°C and 500°C.[3]

o Hold at this aging temperature for a specific duration, typically ranging from 2 to 8 hours.
[4] The optimal time and temperature depend on the desired balance of hardness and
conductivity.[3]

o During this stage, fine chromium precipitates form and grow within the copper matrix,
leading to a significant increase in strength and hardness.[2]

o Controlled cooling to room temperature follows the aging process.
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Start: As-cast or Wrought Cu-Cr Alloy

Step 1: Solution Treatment
(950-1000°C, 1 hr)

Dissolves Cr

Step 2: Quenching
(Rapid cooling in water)

reates supersaturated solid solution

Step 3: Aging
(400-500°C, 2-8 hrs)

orms Cr precipitates

Final Product: High-Strength Cu-Cr Alloy
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Start: Raw Materials (Cu, Cr)

Step 1: Melt Copper in Crucible
(1150-1200°C, Argon atm.)

l

Step 2: Add Preheated Cr

nsure homogeneity

Step 3: Mechanical Stirring
(200-500 rpm, 5-10 min)

l

Step 4: Pour into Preheated Mold

l

Step 5: Solidification and Cooling

Q—cast Cu-Cr AIonD

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8583780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Processing

Microstructure

Dislocation Density
Properties
o I Mechanical Properties
Grain Size and Shape I (Strength, Hardness, Ductility)
_Cr_ Prgcipitate Size,_ l Physical Properties
Distribution, and Density (Conductivity, Corrosion Resistance)

Mechanical Working
(e.g., Rolling, Forging)

Synthesis Method
(e.g., Stir Casting)

Heat Treatment
(Precipitation Hardening)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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